Cas no 118133-15-6 (1-(Ethoxycarbonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid
• CAS No: 118133-15-6
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD07339354
• CID: 1004728
• PubChem ID: 6618886
• Update Time: 2025-06-08

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid
• 1-(ETHOXYCARBONYL)-4-PIPERIDINECARBOXYLIC ACID
• 4-Carboxy-1-(ethoxycarbonyl)piperidine, Ethyl 4-carboxypiperidine-1-carboxylate
• N-(Ethoxycarbonyl)isonipecoticacid
• N-(Ethoxycarbonyl)piperidine-4-carboxylicacid
• 1,4-Piperidinedicarboxylic Acid 1-Ethyl Ester
• 1-ethoxycarbonylpiperidine-4-carboxylic acid
• 1,4-Piperidinedicarb
• 1-(Ethoxycarbonyl)isonipecotic Acid

• MDL： MFCD07339354
• Inchi： 1S/C9H15NO4/c1-2-14-9(13)10-5-3-7(4-6-10)8(11)12/h7H,2-6H2,1H3,(H,11,12)
• InChI Key： BVEBMPFJSMEGJX-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 201.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.227
• Melting Point: 67.0 to 71.0 deg-C
• PSA: 66.84000
• LogP: 0.87740

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid

Comprehensive Guide to 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid (CAS 118133-15-6): Properties, Applications, and Industry Insights

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid (CAS 118133-15-6) is a versatile piperidine derivative widely utilized in pharmaceutical and organic synthesis. This compound features both carboxylic acid and ethoxycarbonyl functional groups, making it a valuable building block for drug intermediates and specialty chemicals. With the growing demand for heterocyclic compounds in medicinal chemistry, this molecule has gained significant attention for its role in developing bioactive molecules targeting neurological and metabolic disorders.

The structural uniqueness of 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid lies in its piperidine ring modification, which enhances molecular stability and bioavailability. Researchers frequently employ it in peptide coupling reactions and as a precursor for prodrug synthesis. Recent studies highlight its application in creating kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine. The compound's CAS 118133-15-6 serves as a critical identifier in chemical databases, ensuring traceability in global supply chains.

In the context of green chemistry, 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid demonstrates compatibility with solvent-free synthesis methods, addressing environmental concerns in industrial production. Analytical techniques like HPLC purification and NMR characterization confirm its high purity (>98%), meeting stringent requirements for GMP manufacturing. The compound's water solubility and pH stability make it suitable for formulations in various drug delivery systems.

Market trends indicate rising interest in 118133-15-6 for developing neuroprotective agents and anti-inflammatory drugs, particularly in Alzheimer's and Parkinson's disease research. Its molecular weight (215.22 g/mol) and logP value (1.2) optimize blood-brain barrier penetration, a key factor in CNS drug design. Pharmaceutical companies increasingly patent derivatives of this compound, reflecting its intellectual property potential in novel therapeutic areas.

From a regulatory perspective, CAS 118133-15-6 complies with major pharmacopeia standards (USP/EP) for pharmaceutical intermediates. Storage recommendations emphasize protection from oxidative degradation at controlled temperatures (2-8°C). The compound's MSDS documentation provides detailed handling protocols, though it doesn't fall under hazardous material classifications, ensuring safer laboratory workflows compared to traditional organometallic reagents.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). The ethoxycarbonyl protection group offers selective deprotection advantages in multi-step syntheses, reducing byproduct formation. Computational chemistry studies predict favorable molecular docking properties with various enzyme targets, supporting its continued relevance in structure-activity relationship (SAR) optimization.

Industrial-scale production of 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid employs continuous flow chemistry techniques to enhance yield (typically 85-92%) and reduce organic waste generation. Quality control protocols involve rigorous chiral purity analysis due to the compound's single stereocenter. Recent patent filings describe innovative crystallization methods to improve polymorph control, crucial for consistent API manufacturing.

The compound's IR spectrum shows characteristic carbonyl stretches at 1720 cm^-1 (ester) and 1695 cm^-1 (acid), serving as key identifiers in quality assurance testing. Suppliers typically offer custom synthesis services with variable protecting group options, catering to diverse research needs. Academic publications frequently cite 118133-15-6 in methodologies for N-heterocycle functionalization, reflecting its importance in modern catalysis research.

Future development directions include exploring its metal-organic framework (MOF) applications and photopharmacological modifications. The growing generic drugs market particularly values such versatile synthons for cost-effective production of complex molecules. With proper supply chain management, this compound continues to bridge the gap between academic discovery and industrial implementation in the life sciences sector.